Cas no 62417-03-2 (10H-Phenothiazine, 3,7-dichloro-10-methyl-, 5-oxide)

10H-Phenothiazine, 3,7-dichloro-10-methyl-, 5-oxide structure
62417-03-2 structure
Product Name:10H-Phenothiazine, 3,7-dichloro-10-methyl-, 5-oxide
CAS No:62417-03-2
MF:C13H9Cl2NOS
MW:298.187659978867
CID:445600
PubChem ID:71386647
Update Time:2025-04-19

10H-Phenothiazine, 3,7-dichloro-10-methyl-, 5-oxide Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine, 3,7-dichloro-10-methyl-, 5-oxide
    • 3,7-dichloro-10-methylphenothiazine 5-oxide
    • 62417-03-2
    • 3,7-Dichloro-10-methyl-5lambda~4~-phenothiazin-5(10H)-one
    • DTXSID30808814
    • Inchi: 1S/C13H9Cl2NOS/c1-16-10-4-2-8(14)6-12(10)18(17)13-7-9(15)3-5-11(13)16/h2-7H,1H3
    • InChI Key: KBMXRGPJDRHKIB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)S(C1C=C(C=CC=1N2C)Cl)=O

Computed Properties

  • Exact Mass: 296.97837
  • Monoisotopic Mass: 296.9781905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 20.31
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